Cas no 70290-55-0 (Methyl 3-ethoxy-2-nitroacrylate)

• Product Name: Methyl 3-ethoxy-2-nitroacrylate
• CAS No: 70290-55-0
• MF: C₆H₉NO₅
• MW: 175.139362096786
• CID: 562161
• PubChem ID: 23268566
• Update Time: 2025-04-19

Methyl 3-ethoxy-2-nitroacrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethoxy-2-nitroacrylate
• 2-Propenoicacid, 3-ethoxy-2-nitro-, methyl ester, (E)-
• (E)-methyl 3-ethoxy-2-nitroacrylate
• 2-Propenoicacid, 3-ethoxy-2-nitro-, methyl ester, (2E)-
• METHYL 3-ETHOXY-2-NITROPROPENOATE
• 70290-55-0
• A836833

• Inchi： 1S/C6H9NO5/c1-3-12-4-5(7(9)10)6(8)11-2/h4H,3H2,1-2H3/b5-4+
• InChI Key： CLVDISHFCPMLTI-SNAWJCMRSA-N
• SMILES： O(/C=C(\C(=O)OC)/[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 175.048
• Monoisotopic Mass: 175.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.0±35.0 ºC (760 Torr),
• Flash Point: 124.2±27.9 ºC,
• Solubility: Soluble (870 g/l) (25 º C),